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Compound of Interest

Compound Name: 2-Chloro-5-methylpyridine

Cat. No.: B098176

An In-depth Technical Guide to 2-Chloro-5-
methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-methylpyridine, also known as 6-chloro-3-picoline, is a halogenated pyridine
derivative with significant applications in the chemical and pharmaceutical industries. Its unique
structural features, combining a reactive chloro-substituted pyridine ring with a methyl group,
make it a versatile building block in organic synthesis. This technical guide provides a
comprehensive overview of the physical, chemical, and spectroscopic characteristics of 2-
chloro-5-methylpyridine, along with detailed experimental protocols and reaction
mechanisms relevant to its application in research and development.

Physical and Chemical Characteristics

The physical and chemical properties of 2-Chloro-5-methylpyridine are summarized in the
tables below, providing a consolidated reference for laboratory and industrial applications.

Identifiers and Molecular Properties
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Property Value Reference

IUPAC Name 2-chloro-5-methylpyridine [1]
6-Chloro-3-picoline, 2-Chloro-

Synonyms o [1][2]
5-picoline

CAS Number 18368-64-4 [2]

Molecular Formula CeHeCIN [1112]

Molecular Weight 127.57 g/mol [1][2]
InChl=1S/C6H6CIN/c1-5-2-3-

InChl [1]I2]
6(7)8-4-5/h2-4H,1H3

SMILES Cclcce(Cl)ncl [2]

Physical Properties

Property Value Reference

Appearance Colorless to pale yellow liquid [3][4]

Odor Pungent [3114]

Melting Point Approximately -15 °C [3]

- ) 175-177 °C (at atmospheric
Boiling Point [3]

pressure)

97 °C (at 30 mmHg)

Density

1.169 g/mL at 25 °C

[2]

Refractive Index (n20/D)

153

[2]

Slightly soluble in water.

Soluble in organic solvents

Solubility [5]
such as ethanol, ether, and
acetone.
pKa 0.54+0.10 (Predicted) [5]
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Spectroscopic Analysis

Spectroscopic data is crucial for the identification and characterization of 2-Chloro-5-
methylpyridine.

'H NMR Spectroscopy

The *H NMR spectrum of 2-Chloro-5-methylpyridine exhibits distinct signals corresponding to
the aromatic protons and the methyl group protons.

. . Coupling
Chemical Shift Lo .
Multiplicity Assignment Constant (J) Reference
(3) ppm
Hz
8.18 d H-6 J=25 [6]
7.45 dd H-4 J=85,25 [6]
7.13 d H-3 J=85 [6]
2.27 s -CHs [6]

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon framework of the molecule. The
predicted chemical shifts are as follows:

Chemical Shift (8) ppm (Predicted) Assignment
150.5 C-2

148.0 C-6

138.5 C-4

130.0 C-5

123.0 C-3

17.5 -CHs
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FT-IR Spectroscopy

The FT-IR spectrum reveals the characteristic vibrational frequencies of the functional groups
present in 2-Chloro-5-methylpyridine.

Wavenumber (cm—?) Assignment

~3050 Aromatic C-H stretch

~2950 -CHs stretch

~1580, 1470, 1400 Pyridine ring C=C and C=N stretching
~1100 C-Cl stretch

~830 C-H out-of-plane bending

Chemical Reactivity and Synthesis

2-Chloro-5-methylpyridine is a key intermediate in the synthesis of various agrochemicals
and pharmaceuticals. Its reactivity is primarily governed by the chloro-substituent on the
pyridine ring, which is susceptible to nucleophilic aromatic substitution.

Nucleophilic Aromatic Substitution

The chlorine atom at the 2-position of the pyridine ring can be displaced by various
nucleophiles. The electron-withdrawing nature of the ring nitrogen facilitates this reaction,
particularly at the ortho (2-) and para (4-) positions, by stabilizing the negatively charged
intermediate (Meisenheimer complex).[7]

Caption: Generalized mechanism of nucleophilic aromatic substitution on 2-Chloro-5-
methylpyridine.

Synthesis of Imidacloprid

A prominent application of 2-Chloro-5-methylpyridine is in the synthesis of the neonicotinoid
insecticide, Imidacloprid. This involves the chlorination of the methyl group followed by
condensation with N-(2-nitroimino)imidazolidine.
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Chlorination (e.g., Cl2 gas)

2-Chloro-5-methylpyridine 2-Chloro-5-(chloromethyl)pyridine

Condensation

/

N-(2-nitroimino)imidazolidine

Click to download full resolution via product page
Caption: Synthetic pathway from 2-Chloro-5-methylpyridine to Imidacloprid.
Experimental Protocols
Synthesis of 2-Chloro-5-methylpyridine from 3-
Methylpyridine

This protocol describes a common method for the synthesis of 2-Chloro-5-methylpyridine.
Materials:

e 3-Methylpyridine

e Chlorine gas

o Water

o Catalyst (e.g., a transition metal salt)

» Organic solvent (for extraction, e.g., dichloromethane)

e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

 In a suitable reaction vessel, charge 3-methylpyridine and water as the reaction medium.

e Add a catalytic amount of a suitable catalyst.
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While maintaining the reaction temperature between 40-60 °C, bubble chlorine gas through
the mixture.

Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS).
Upon completion, cool the reaction mixture to room temperature.

Neutralize the mixture with a suitable base.

Extract the product with an organic solvent.

Combine the organic layers and dry over an anhydrous drying agent.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude product.

Purify the crude product by fractional distillation under reduced pressure.
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[Start: Mix 3-Methylpyridine, Water, and Catalyst)

i

[ Chlorination with Cl2 gas at 40-60 °C ]

l

[Reaction Monitoring (GC-MS)]

i

[Work-up: Cooling, Neutralization]

[Extraction with Organic Solvena
[Drying and Filtration]

[Purification by Fractional Distillation]

End: Pure 2-Chloro-5-methylpyridine

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Chloro-5-methylpyridine.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS).
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o Capillary column suitable for the analysis of polar aromatic compounds (e.g., a column with a
5% phenyl polysiloxane stationary phase).

Sample Preparation:

e Prepare a stock solution of 2-Chloro-5-methylpyridine in a suitable solvent (e.g.,
dichloromethane or acetone) at a known concentration (e.g., 1 mg/mL).

e Prepare a series of calibration standards by serial dilution of the stock solution.

o Prepare the sample for analysis by dissolving a known amount in the chosen solvent to a
concentration within the calibration range.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

« Injection Mode: Split

e Carrier Gas: Helium

e Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes

o Ramp: 10 °C/min to 250 °C

o Hold at 250 °C for 5 minutes

o MS Transfer Line Temperature: 280 °C

e lon Source Temperature: 230 °C

e Mode: Electron lonization (El) at 70 eV

e Scan Range: 40-200 amu

Data Analysis:
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« ldentify the peak corresponding to 2-Chloro-5-methylpyridine based on its retention time
and mass spectrum (characteristic fragments at m/z 127 and 92).

e Quantify the purity by comparing the peak area of the analyte to the calibration curve.

Safety and Handling

2-Chloro-5-methylpyridine should be handled with appropriate safety precautions in a well-
ventilated area, preferably a fume hood.[8] It is harmful if swallowed or in contact with skin and
causes skin irritation.[2] Personal protective equipment, including safety goggles, chemical-
resistant gloves, and a lab coat, should be worn.[2] Store in a cool, dry place away from
incompatible materials.

Conclusion

2-Chloro-5-methylpyridine is a valuable and versatile chemical intermediate with well-defined
physical, chemical, and spectroscopic properties. A thorough understanding of its
characteristics, reactivity, and handling procedures is essential for its safe and effective use in
the synthesis of a wide range of important compounds in the pharmaceutical and agrochemical
sectors. The experimental protocols and mechanistic insights provided in this guide serve as a
valuable resource for researchers and professionals in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Chloro-5-methyl-pyridine | C6H6CIN | CID 581393 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 2-Chloro-5-methylpyridine 97 18368-64-4 [sigmaaldrich.com]

e 3. 2-Chloro-5-methylpyridine Manufacturer & Supplier in China | Properties, Uses, Safety
Data | High Purity 2-Chloro-5-methylpyridine for Sale [pipzine-chem.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b098176?utm_src=pdf-body
https://www.benchchem.com/product/b098176?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-chloro-5-methylpyridine-dic19595.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/495328
https://www.sigmaaldrich.com/SG/en/product/aldrich/495328
https://www.benchchem.com/product/b098176?utm_src=pdf-body
https://www.benchchem.com/product/b098176?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/581393
https://pubchem.ncbi.nlm.nih.gov/compound/581393
https://www.sigmaaldrich.com/SG/en/product/aldrich/495328
https://www.pipzine-chem.com/products/pyridine/2-chloro-5-methylpyridine.html
https://www.pipzine-chem.com/products/pyridine/2-chloro-5-methylpyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. 2-Chloro-5-methylpyridine Manufacturer & Exporter from India - Sihauli Chemicals Private
Limited [sihaulichemicals.com]

e 5. 2-Chloro-5-methylpyridine | 18368-64-4 [amp.chemicalbook.com]

e 6. 2-Chloro-5-methylpyridine(18368-64-4) 1H NMR [m.chemicalbook.com]
e 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

o 8. Page loading... [guidechem.com]

 To cite this document: BenchChem. [physical and chemical characteristics of 2-Chloro-5-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098176#physical-and-chemical-characteristics-of-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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